![molecular formula C15H11ClFNO3 B7589353 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid](/img/structure/B7589353.png)
4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid
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Overview
Description
4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid, also known as CFMB, is a synthetic compound that has been studied for its potential use in various scientific research applications. This chemical compound is known for its unique structure, which allows it to interact with different biological systems in the body.
Mechanism of Action
The mechanism of action of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cell growth and division. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, this compound can prevent the growth and division of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has also been shown to have anti-inflammatory and antioxidant properties. These properties may make this compound useful in the treatment of other diseases, such as arthritis and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid for lab experiments is its high purity and stability. This makes it easy to work with and ensures consistent results. However, this compound can be difficult to synthesize in large quantities, which may limit its use in certain experiments. Additionally, this compound is not very soluble in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid research. One potential direction is the development of new drugs for the treatment of cancer. This compound has shown promise in inhibiting the growth of cancer cells, and further research could lead to the development of new drugs that are more effective and have fewer side effects. Another potential direction is the use of this compound in the treatment of other diseases, such as arthritis and cardiovascular disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential uses in various scientific research applications.
Synthesis Methods
The synthesis of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid involves the reaction of 5-chloro-2-fluorobenzoic acid with 2-amino-4-methylbenzoic acid in the presence of a coupling agent. This reaction results in the formation of this compound as a white solid, which can be purified through recrystallization.
Scientific Research Applications
4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has been studied for its potential use in various scientific research applications. One of the most promising applications is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further drug development.
properties
IUPAC Name |
4-[(5-chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFNO3/c1-8-6-10(3-4-11(8)15(20)21)18-14(19)12-7-9(16)2-5-13(12)17/h2-7H,1H3,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPVBNSGOOVFKAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=C(C=CC(=C2)Cl)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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